Cas no 101861-35-2 (5-Ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol)

5-Ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol structure
101861-35-2 structure
Product Name:5-Ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
CAS No:101861-35-2
MF:C7H8N4O
MW:164.164620399475
CID:2623207
PubChem ID:13799764
Update Time:2025-04-21

5-Ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

    • DRSKVRQBFKMJLK-UHFFFAOYSA-N
    • BDBM492407
    • AKOS022030795
    • 101861-35-2
    • US10975084, Example 8-9
    • SCHEMBL20074180
    • 5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
    • C91379
    • 5-Ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-ol
    • DTXSID30549836
    • SCHEMBL5983773
    • 5-Ethyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
    • AKOS008968525
    • 5-ethyl-[1,2,4]triazolo[1,5- a]pyrimidin-7(4H)-one
    • 5-Ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
    • Inchi: 1S/C7H8N4O/c1-2-5-3-6(12)11-7(10-5)8-4-9-11/h3-4H,2H2,1H3,(H,8,9,10)
    • InChI Key: NXQODAHSDCKCJX-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC)N=C2N=CNN21

Computed Properties

  • Exact Mass: 164.069811g/mol
  • Monoisotopic Mass: 164.069811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 164.16g/mol
  • XLogP3: -0.1
  • Topological Polar Surface Area: 57.1Ų
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